Cas no 98531-69-2 (ethyl 2-azabicyclo2.1.1hexane-1-carboxylate)

• Product Name: ethyl 2-azabicyclo2.1.1hexane-1-carboxylate
• CAS No: 98531-69-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD20679933
• CID: 1002552
• PubChem ID: 13459970
• Update Time: 2025-06-08

ethyl 2-azabicyclo2.1.1hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-azabicyclo[2.1.1]hexane-1-carboxylate
• 2-Azabicyclo[2.1.1]hexane-1-carboxylicacid,ethylester(9CI)
• ethyl 3-azabicyclo[2.1.1]hexane-4-carboxylate
• ethyl 2-azabicyclo2.1.1hexane-1-carboxylate
• ethyl (1s,4s)-2-azabicyclo[2.1.1]hexane-1-carboxylate
• EN300-306838
• 98531-69-2
• A858537
• EN300-39871268
• DTXSID80541380
• CS-0299035
• Ethyl2-azabicyclo[2.1.1]hexane-1-carboxylate

• MDL： MFCD20679933
• Inchi： 1S/C8H13NO2/c1-2-11-7(10)8-3-6(4-8)5-9-8/h6,9H,2-5H2,1H3
• InChI Key： RUCDDOOHCCWORH-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CC(CN1)C2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-azabicyclo2.1.1hexane-1-carboxylate

Exploring the Versatile Applications of Ethyl 2-Azabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 98531-69-2)

The compound ethyl 2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 98531-69-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This bicyclic derivative, characterized by its azabicyclo framework, offers a promising scaffold for drug discovery and material science. Researchers are increasingly focusing on its synthesis, reactivity, and functionalization to unlock novel therapeutic pathways.

One of the key reasons behind the growing interest in ethyl 2-azabicyclo[2.1.1]hexane-1-carboxylate is its role as a building block for bioactive molecules. The azabicyclo core is known for its conformational rigidity, which can enhance binding affinity to biological targets. This makes it a valuable intermediate in the development of central nervous system (CNS) drugs, a hot topic in modern pharmacology. With the rise of neurodegenerative diseases and mental health disorders, the demand for innovative CNS-active compounds has never been higher.

In addition to its pharmaceutical potential, ethyl 2-azabicyclo[2.1.1]hexane-1-carboxylate is also being explored in green chemistry applications. As sustainability becomes a global priority, chemists are seeking eco-friendly synthesis routes for complex molecules. The compound’s modular structure allows for efficient catalytic transformations, reducing waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing, a frequently searched topic in academic and industrial circles.

Another area of interest is the compound’s potential in peptide mimetics. Peptide-based therapies are gaining traction due to their high specificity and low toxicity. The azabicyclo scaffold can mimic peptide backbones, offering improved metabolic stability and bioavailability. This has led to a surge in studies investigating ethyl 2-azabicyclo[2.1.1]hexane-1-carboxylate as a precursor for peptidomimetic drugs, addressing common challenges in drug delivery and pharmacokinetics.

From a synthetic perspective, the compound’s bicyclic structure presents intriguing challenges and opportunities. Chemists are leveraging advanced techniques such as flow chemistry and microwave-assisted synthesis to optimize its production. These methods not only improve yields but also align with the industry’s shift toward automated and scalable processes. Such innovations are frequently discussed in forums and publications, reflecting their relevance to contemporary research.

In conclusion, ethyl 2-azabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 98531-69-2) stands at the intersection of multiple cutting-edge fields. Its applications span from drug discovery to sustainable chemistry, making it a compound of enduring significance. As research continues to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and medicine.